1-(4,4-Dimethoxy-butyl)-3-hydroxy-imidazolidin-2-one

• Molecular Formula: C9H18N2O4
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 1-(4,4-dimethoxybutyl)-3-hydroxyimidazolidin-2-one
• InChI: InChI=1S/C9H18N2O4/c1-14-8(15-2)4-3-5-10-6-7-11(13)9(10)12/h8,13H,3-7H2,1-2H3
• InChI Key: NKUOVEHYWXMFHV-UHFFFAOYSA-N
• Canonical SMILES: COC(CCCN1CCN(C1=O)O)OC

Description

1-(4,4-Dimethoxy-butyl)-3-hydroxy-imidazolidin-2-one is a useful research compound. Its molecular formula is C9H18N2O4 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-Benzyloxy-3-(4,4-dimethoxy-butyl)-imidazolidin-2-one (1.61 g, 5.22 mmol) in EtOH (50 mL) was added ammonium formate (3.34 g, 52.9 mmol) and 10 wt % Pd/C (50% wet with water, 800 mg) and the mixture was stirred at room temperature for 2 hours. The mixture was vacuum filtered through celite and the cake was washed with EtOH. The solvent was removed from the filtrate under reduced pressure and the thus obtained solid was partitioned between water (10 mL) and CH2Cl2 (50 mL). The phases were separated and the aqueous phase was extracted with CH2Cl2 (3×10 mL). The combined organic extracts were dried (Na2SO4) and concentrated. Purification of the crude material by column chromatography on silica gel (100% EtOAc) provided 0.75 g (66%) of 1-(4,4-Dimethoxy-butyl)-3-hydroxy-imidazolidin-2-one as a colorless oil. ES-MS m/z 241 (M+Na).